Cas no 102630-90-0 (3-Amino-N-(3,5-dimethylphenyl)benzamide)

• Product Name: 3-Amino-N-(3,5-dimethylphenyl)benzamide
• CAS No: 102630-90-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD03166485
• CID: 1004941
• PubChem ID: 8566707
• Update Time: 2025-10-25

3-Amino-N-(3,5-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(3,5-dimethylphenyl)benzamide
• benzamide, 3-amino-N-(3,5-dimethylphenyl)-
• OTAVA-BB 1056947
• UKRORGSYN-BB BBV-024212
• 3-amino-N-(3,5-dimethylphenyl)benzamide(SALTDATA: FREE)
• MFCD03166485
• AKOS000140367
• CEA63090
• CHEMBL36667
• STK360027
• BS-35608
• CS-0335630
• 102630-90-0
• DTXSID70429188
• AK-918/40894093

• MDL： MFCD03166485
• Inchi： 1S/C15H16N2O/c1-10-6-11(2)8-14(7-10)17-15(18)12-4-3-5-13(16)9-12/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key： YFZPKHBDGWIZMN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Amino-N-(3,5-dimethylphenyl)benzamide

Research Brief on 3-Amino-N-(3,5-dimethylphenyl)benzamide (CAS: 102630-90-0): Recent Advances and Applications

3-Amino-N-(3,5-dimethylphenyl)benzamide (CAS: 102630-90-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 3-Amino-N-(3,5-dimethylphenyl)benzamide is its role as a precursor in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit the activity of EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 3-Amino-N-(3,5-dimethylphenyl)benzamide has also been investigated for its neuroprotective properties. A recent preclinical study conducted by researchers at the University of Cambridge revealed that the compound could modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, it was found to reduce the accumulation of amyloid-beta plaques in neuronal cells, suggesting a potential therapeutic avenue for neurodegenerative disorders.

The synthesis of 3-Amino-N-(3,5-dimethylphenyl)benzamide has also seen significant improvements in recent years. A 2022 paper in Organic Process Research & Development detailed a novel, high-yield synthetic route that utilizes green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-N-(3,5-dimethylphenyl)benzamide-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, 3-Amino-N-(3,5-dimethylphenyl)benzamide (CAS: 102630-90-0) represents a valuable scaffold in medicinal chemistry, with applications spanning from oncology to neurodegenerative diseases. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and highlights the need for ongoing investment in innovative chemical entities like this one.